Cas no 1137-12-8 (1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)-)

• Product Name: 1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)-
• CAS No: 1137-12-8
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 162620
• PubChem ID: 57651907
• Update Time: 2025-11-05

1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)-
• (+)-Longicyclene
• 1,2,4-Methenaozulene, decahydro-1,5,5,8a-tetramethyl
• (+)-Longicyclene500µg
• C15 H24,1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl
• decahydro-1,5,5,8a-tetramethyl-1,2,4-methenoazulene
• Einecs 214-504-5
• Longicyclen
• Longicyclene
• (1S-(1alpha,2alpha,3Abeta,4alpha,8abeta,9R*))-decahydro-1,5,5,8a-tetramethyl-1,2,4-methenoazulene
• J-003009
• (2S,9S)-2,6,6,9-tetramethyltetracyclo[5.4.0.02,9.08,10]undecane
• 1137-12-8
• FT-0694290
• DTXSID20862561
• NS00045858
• WCEIQUQVIOGRBF-UHFFFAOYSA-N
• 1,2,4-Methenoazulene, decahydro-1,5,5,8a-tetramethyl-, [1S-(1.alpha.,2.alpha.,3a.beta.,4.alpha.,8a.beta.,9R)]-
• 1,2,4-Methenoazulene, decahydro-1,5,5,8a-tetramethyl-, [1S-(1.alpha.,2.alpha.,3a.beta.,4.alpha.,8a.beta.,9R*)]-
• 1,5,5,8a-Tetramethyldecahydro-1,2,4-(methanetriyl)azulene

• Inchi： 1S/C15H24/c1-13(2)6-5-7-14(3)9-8-10-12(11(9)13)15(10,14)4/h9-12H,5-8H2,1-4H3/t9?,10?,11?,12?,14-,15-/m0/s1
• InChI Key： WCEIQUQVIOGRBF-DUSHTSICSA-N
• SMILES： [C@]12(C)[C@@]3(C)CCCC(C)(C)C4C3CC1C24

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5

Experimental Properties

• Density: 0.937 g/mL at 20 °C(lit.)
• Melting Point: Not available
• Boiling Point: 252-254 °C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.493
• PSA: 0.00000
• LogP: 4.10480
• Optical Activity: [α]20/D +32.5±1°, neat
• Vapor Pressure: 0.1±0.2 mmHg at 25°C

1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on 1,2,4-Methenoazulene,decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)-

Introduction to 1,2,4-Methenoazulene, decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)- and Its Applications in Modern Chemical Research

1,2,4-Methenoazulene, decahydro-1,5,5,8a-tetramethyl-, (1S,2R,3aR,4R,8aR,9S)-, identified by its CAS number 1137-12-8, is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule belongs to the class of azulene derivatives, which are known for their fascinating electronic properties and potential applications in various scientific domains. The specific stereochemistry of this compound, as denoted by the (1S,2R,3aR,4R,8aR,9S) configuration, makes it a particularly intriguing subject for study.

The molecular framework of 1,2,4-methenoazulene, decahydro-1,5,5,8a-tetramethyl-, features a highly conjugated system with a central azulene core. This core is modified by the introduction of methyl groups at the 1-, 5-, 5-, and 8a-positions, which significantly influences its electronic and steric properties. The presence of these substituents enhances the compound's stability and reactivity under various conditions. Furthermore, the specific stereochemistry imposed by the chiral centers at positions 1 through 9 adds an additional layer of complexity to its behavior.

In recent years, advancements in synthetic chemistry have enabled researchers to access increasingly complex and functionalized derivatives of azulene. Among these derivatives,1(10H)-azuleno[bcde]annulene and its homologs have been extensively studied due to their potential as building blocks for more complex molecular architectures. The synthesis of (1S)-10-Methyl-7-oxo-7H-indeno[cd]pyrrole, for instance, has provided valuable insights into the reactivity patterns of azulene-based systems. These studies have laid the groundwork for exploring new synthetic pathways and functionalization strategies.

The utility of CAS no 1137-12-8 extends beyond basic research; it has found applications in the development of advanced materials and pharmaceuticals. For example, azulene derivatives have been investigated as components in organic light-emitting diodes (OLEDs) due to their high fluorescence quantum yields and tunable emission wavelengths. Additionally, some azulene-based compounds exhibit promising biological activities, making them attractive candidates for drug discovery programs.

Recent studies have highlighted the role of tetramethyl-substituted azulenes in stabilizing reactive intermediates in catalytic processes. The enhanced steric hindrance provided by the methyl groups can prevent unwanted side reactions and improve reaction yields. This has been particularly relevant in transition-metal-catalyzed reactions, where controlling selectivity is crucial. The work by [Author et al., Year] on using azulene derivatives as ligands in palladium-catalyzed cross-coupling reactions exemplifies this trend.

The stereochemical integrity of (1S)-10-Methyl-7-oxo-7H-indeno[cd]pyrrole is another area of active investigation. Chiral catalysts derived from azulene have shown remarkable efficiency in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high yields. These advances are particularly important in pharmaceuticals, where enantiomeric purity often dictates a compound's efficacy and safety profile.

From a computational chemistry perspective, density functional theory (DFT) studies on azulene derivatives have provided detailed insights into their electronic structure and reactivity. These calculations help predict how these molecules will behave under different conditions and guide experimental design. For instance, DFT simulations have been used to rationalize the observed regioselectivity in reactions involving substituted azulenes such as CAS no 1137-12-8.

The synthesis of complex cyclic compounds like decahydro-1-methylindeno[cd]pyrrole remains a challenge due to the multiple stereocenters involved. However, recent developments in asymmetric synthesis techniques have made it possible to construct these molecules with high enantiomeric purity. These techniques often rely on carefully designed catalysts or chiral auxiliaries that direct reactions along specific pathways.

In conclusion,CAS no 1137-12-8 represents an important class of compounds with diverse applications in chemical research and industry. Its unique structural features make it a valuable tool for studying electronic properties, catalysis, and biological activities. As synthetic methodologies continue to evolve, we can expect even more innovative uses for this fascinating molecule in the future.